Cas no 327026-15-3 (3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione)

• Product Name: 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione
• CAS No: 327026-15-3
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 6235838
• PubChem ID: 2836203
• Update Time: 2025-11-07

3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione
• SR-01000409431
• 3-(3-carbazol-9-yl-2-hydroxypropyl)-1,3-thiazolidine-2,4-dione
• SR-01000409431-1
• Oprea1_409222
• AB00076225-01
• 3-(3-Carbazol-9-yl-2-hydroxy-propyl)-thiazolidine-2,4-dione
• ZINC00974655
• Oprea1_119433
• HMS1672J01
• ZINC00974654
• F1011-0086
• BRD-A08118848-001-01-3
• 327026-15-3
• 3-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)thiazolidine-2,4-dione
• AKOS016332947
• AKOS000630616

• Inchi： 1S/C18H16N2O3S/c21-12(10-20-17(22)11-24-18(20)23)9-19-15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-8,12,21H,9-11H2
• InChI Key： BFCZOAOTLIAYFJ-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)CC(CN1C2C=CC=CC=2C2=CC=CC=C12)O)=O

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione

3-3-(9H-Carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 327026-15-3, commonly referred to as 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1,3-thiazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structural features, which combine the functionalities of a carbazole moiety and a thiazolidinedione ring system. The integration of these groups imparts distinctive electronic and chemical properties, making it a promising candidate for various applications.

Carbazole, a heterocyclic aromatic compound, is known for its electron-rich nature and strong fluorescence properties. In this compound, the carbazole group is attached to a hydroxypropyl chain, which introduces additional hydrophilic character and enhances solubility in polar solvents. The thiazolidinedione ring system, on the other hand, is a five-membered ring containing sulfur and nitrogen atoms. This structure is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it versatile in different chemical environments.

Recent studies have highlighted the potential of 3-(9H-carbazol-9-yl)-2-hydroxypropyl derivatives in the development of advanced materials. For instance, researchers have explored their use as building blocks for constructing supramolecular assemblies and functional polymers. The combination of the carbazole's aromaticity and the thiazolidinedione's reactivity has been shown to facilitate self-assembling behaviors, leading to the formation of ordered nanostructures with potential applications in electronics and photonics.

In the pharmaceutical sector, this compound has been investigated for its potential as a drug delivery agent. The hydroxypropyl chain enhances biocompatibility and allows for controlled release mechanisms when incorporated into polymeric matrices. Additionally, the thiazolidinedione moiety has been reported to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of 3-(9H-carbazol-9-yl)-2-hydroxypropyl-thiazolidine-dione involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production. Moreover, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, further aiding in its optimization for specific applications.

From an environmental perspective, this compound's biodegradability and eco-friendly synthesis routes are areas of growing interest. Researchers are exploring green chemistry approaches to minimize waste generation during its production while maintaining its desired properties. Such efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 3-(9H-carbazol-9-yl)-2-hydroxypropyl-thiazolidine-dione represents a compelling example of how molecular design can lead to innovative materials with diverse functionalities. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future technological advancements.